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Vacuolar protein sorting 34 (Vps34), the sole member of the class Ill phosphoinositide 3-kinase
(PI3K) family, is a pivotal enzyme that is evolutionarily conserved from yeast to mammals.[1][2]
Its primary function is to phosphorylate phosphatidylinositol (PtdIns) to generate
phosphatidylinositol 3-phosphate [PI1(3)P], a key signaling lipid essential for regulating
fundamental cellular processes.[3][4] Dysregulation of Vps34 activity is implicated in a range of
human diseases, including cancer, neurodegenerative disorders, and cardiovascular disease,
making it a significant target for drug development.[4][5] This guide provides an in-depth
overview of Vps34's function, regulation, and the experimental methodologies used to study it.

Vps34: Structure and Core Complexes

Vps34 functions exclusively as part of larger multiprotein complexes, which dictates its
subcellular localization and specific cellular role.[6] In mammalian cells, Vps34 forms two major,
mutually exclusive heterotetrameric complexes: Complex | and Complex I1.[4][7][8] Both
complexes share a core trio of proteins: the catalytic subunit Vps34, the pseudokinase Vps15
(PIK3R4), and Beclin 1.[4]

o Complex | (Autophagy-Specific): This complex is distinguished by the presence of
Autophagy-Related protein 14 (ATG14L). It is primarily involved in the initiation of autophagy.
[4]6]
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o Complex Il (Endocytosis-Specific): This complex incorporates the UV radiation resistance-
associated gene (UVRAG) protein instead of ATG14L and is critical for endosomal sorting
and trafficking.[5][6]

This structural arrangement allows for the independent regulation of distinct cellular pathways
controlled by PI(3)P.[6]
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Experimental Workflow: In Vitro Vps34 Kinase Assay
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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